Cas no 1785358-83-9 (2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one
• CAS No: 1785358-83-9
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6110260
• PubChem ID: 84814232
• Update Time: 2025-05-19

2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one
• EN300-1928605
• 1785358-83-9

• Inchi： 1S/C11H14BrNO3/c1-6(13)11(14)7-4-8(15-2)10(12)9(5-7)16-3/h4-6H,13H2,1-3H3
• InChI Key： SGDNPXKHWUHTFR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C(C(C)N)=O)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one

Research Briefing on 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one (CAS: 1785358-83-9)

2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one (CAS: 1785358-83-9) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its brominated dimethoxyphenyl scaffold, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its pharmacological properties, synthetic pathways, and possible therapeutic uses, making it a subject of significant scientific interest.

The compound's structural features, including the presence of a bromine atom and methoxy groups, suggest potential reactivity and binding affinity towards biological targets. Researchers have explored its role as a precursor or intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic disorders. The CAS number 1785358-83-9 serves as a unique identifier, facilitating precise tracking of its research and development across databases and publications.

Recent advancements in synthetic methodologies have enabled more efficient production of 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one, with improved yields and purity. These developments are critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling and in vitro assays have provided insights into its molecular interactions, highlighting its potential as a lead compound for further optimization.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in neurotransmitter regulation. This has sparked interest in its potential applications for treating conditions such as depression, anxiety, and neurodegenerative diseases. However, further studies are needed to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion, 2-amino-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one (CAS: 1785358-83-9) represents a promising candidate for future drug development. Its unique chemical structure and preliminary biological activity warrant continued investigation. Researchers are encouraged to explore its full potential through rigorous preclinical and clinical studies, ensuring its safety and efficacy for therapeutic use.